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Compound of Interest

Compound Name: NCGC00244536

Cat. No.: B15583854 Get Quote

Essential guidance for researchers on the appropriate disposal, handling, and storage of the

KDM4B inhibitor, NCGC00244536, ensuring laboratory safety and regulatory compliance.

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the proper management of chemical compounds is paramount. This document

outlines the essential procedures for the safe disposal of NCGC00244536, complemented by

crucial information on its handling and storage to maintain a secure research environment.

Disposal Procedures
The primary directive for the disposal of NCGC00244536 is to adhere strictly to local, state, and

federal regulations.[1][2] It is imperative to consult with your institution's environmental health

and safety (EHS) department to ensure full compliance with all applicable guidelines.

For smaller quantities, disposal with household waste may be an option, though this should be

verified with local ordinances.[3] Contaminated packaging should also be disposed of in

accordance with official regulations.[2]

Key Disposal Steps:

Consult Regulations: Before initiating any disposal procedures, thoroughly review all relevant

country, federal, state, and local regulations.[2]
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Contact EHS: Engage with your institution's Environmental Health and Safety office for

specific guidance and approved disposal protocols.

Waste Collection: Dispose of the substance and any contaminated materials in a designated

and properly labeled waste container.

Professional Disposal: Utilize a licensed professional waste disposal service to handle the

final removal and treatment of the chemical waste.

Safe Handling
When working with NCGC00244536, researchers should employ standard laboratory safety

practices to minimize exposure and risk. The use of full personal protective equipment (PPE) is

mandatory.

Personal Protective Equipment (PPE) and Practices:

Gloves: Wear protective gloves.[1]

Protective Clothing: Don appropriate lab coats or other protective clothing.[1]

Eye and Face Protection: Use safety glasses or goggles for eye protection.[1]

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation

of dust or vapors.[1][2]

Hygiene: Wash hands thoroughly after handling the compound. Avoid eating, drinking, or

smoking in the laboratory.[1]

First Aid Measures:

If on Skin: Wash the affected area with plenty of soap and water.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing.[1]

If Inhaled: Move the individual to fresh air and keep them in a position comfortable for

breathing.[1]
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Storage and Stability
Proper storage of NCGC00244536 is crucial for maintaining its integrity and ensuring safety.

The compound should be stored in a tightly sealed container in a cool, well-ventilated area.[2] It

is also advisable to protect it from direct sunlight and sources of ignition.[2] For long-term

stability, storage at -20°C is recommended.

Chemical and Physical Properties
A summary of the key quantitative data for NCGC00244536 is provided in the table below for

easy reference.

Property Value

CAS Number 2003260-55-5

Molecular Formula C₂₅H₂₂N₂O₂

Molecular Weight 382.5 g/mol

Purity ≥98%

Formulation A crystalline solid

Solubility (Acetonitrile) Slightly Soluble: 0.1-1 mg/mL

Solubility (DMSO) Soluble: ≥10 mg/mL

λmax 278 nm

Experimental Protocols
NCGC00244536 is a potent inhibitor of the KDM4B/JMJD2B histone lysine demethylase with

an IC₅₀ of approximately 10 nM. It has been utilized in various cancer research studies,

particularly in prostate cancer models.

Preparation of a Stock Solution:

To prepare a stock solution, NCGC00244536 can be dissolved in a solvent such as DMSO. For

in vivo experiments, a common protocol involves preparing a suspended solution. For example,
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a 2.75 mg/mL suspended solution can be made by adding a DMSO stock solution to a mixture

of PEG300, Tween-80, and saline. It is recommended to prepare working solutions for in vivo

experiments freshly on the day of use.

Mechanism of Action: Signaling Pathway
NCGC00244536 functions by inhibiting the KDM4 family of histone demethylases. This

inhibition leads to an increase in the methylation of histone H3 at lysine 9 (H3K9me3), a marker

associated with transcriptional repression. In the context of prostate cancer, this action can

suppress the expression of androgen receptor (AR) and other regulated genes, thereby

inhibiting tumor growth.
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Caption: Mechanism of NCGC00244536 in inhibiting prostate tumor growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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